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Compound of Interest

Compound Name: Calcium iodide, hexahydrate

Cat. No.: B161461 Get Quote

A Comprehensive Technical Guide to Calcium
Iodide Hexahydrate
For researchers, scientists, and professionals in drug development, a thorough understanding

of the physicochemical properties of chemical compounds is paramount. This technical guide

provides an in-depth overview of calcium iodide hexahydrate (CaI₂·6H₂O), a compound with

applications ranging from photography to pharmaceuticals.

Core Physical and Chemical Properties
Calcium iodide hexahydrate is the hydrated form of calcium iodide, an ionic compound formed

from calcium and iodine.[1] It is a colorless to yellowish-white crystalline or powdered

substance with a bitter taste.[2] A key characteristic of this compound is its hygroscopic and

deliquescent nature, meaning it readily absorbs moisture from the atmosphere.[3][4][5]

Quantitative Data Summary
The following tables summarize the key quantitative physical and chemical properties of

calcium iodide hexahydrate.
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Property Value Citation(s)

Molecular Formula CaH₁₂I₂O₆ [6][7][8]

Molecular Weight 401.98 g/mol [6][7][8]

Appearance
Colorless to yellowish-white

crystalline powder
[2]

Melting Point ~42 °C (decomposes) [9][10]

Boiling Point 160 °C [10]

Density 2.55 g/cm³ [10]

Solubility Observation Citation(s)

Water Highly soluble [2][3]

Ethanol Soluble [2]

Methanol Soluble [2]

Acetone Slightly soluble [2]

Ether Insoluble [2]

Chemical Behavior and Stability
Calcium iodide hexahydrate is sensitive to environmental conditions. It is light-sensitive and

hygroscopic.[11] Exposure to air and light leads to a slow reaction with oxygen and carbon

dioxide, resulting in the liberation of free iodine.[2][4] This process is responsible for the

yellowish color often observed in impure samples.[2] The aqueous solution of calcium iodide is

neutral or slightly alkaline.[2][9]

When exposed to acid, calcium iodide hexahydrate decomposes to release iodine or form

hydroiodic acid.[2] The hexahydrate can be dehydrated to its anhydrous form by heating it in

the presence of ammonium iodide in a stream of hydrogen iodide or dry nitrogen gas.[2]

Experimental Protocols: General Methodologies
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While specific, detailed experimental protocols for every property of calcium iodide hexahydrate

are not readily available, the following general methodologies are standard for characterizing

such inorganic salts.

Determination of Melting Point
The melting point of hygroscopic compounds like calcium iodide hexahydrate is typically

determined using the capillary method.

Methodology:

A small, finely ground sample of the substance is packed into a thin-walled capillary tube.

Due to its hygroscopic nature, the capillary tube should be sealed.

The capillary is placed in a heating apparatus (e.g., a Mel-Temp apparatus or a Thiele tube)

in close proximity to a calibrated thermometer.

The sample is heated at a controlled, slow rate (e.g., 1-2 °C per minute) near the expected

melting point.

The temperature range from the first appearance of liquid to the complete liquefaction of the

sample is recorded as the melting point range.

Determination of Solubility
The solubility of an inorganic salt like calcium iodide hexahydrate in various solvents can be

determined by preparing saturated solutions.

Methodology:

A known volume of the solvent (e.g., water, ethanol) is placed in a flask maintained at a

constant temperature.

The salt is added in small increments with continuous stirring until no more salt dissolves,

indicating a saturated solution.

A known volume of the saturated solution is carefully decanted and weighed.
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The solvent is then evaporated from the sample, and the remaining solid residue is weighed.

The solubility is calculated and expressed as grams of solute per 100 g or 100 mL of solvent

at that specific temperature.

Visualizing Chemical Processes
To better understand the synthesis and degradation of calcium iodide hexahydrate, the

following diagrams illustrate these key processes.
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Caption: Synthesis of Calcium Iodide Hexahydrate.
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Click to download full resolution via product page

Caption: Decomposition of Calcium Iodide Hexahydrate in Air.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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